2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
Overview
Description
“2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride” is a chemical compound with the CAS Number: 66657-42-9 . It has a molecular weight of 245.69 and its IUPAC name is 2-oxo-1,2,3,4-tetrahydro-6-quinolinesulfonyl chloride . The compound is stored in an inert atmosphere at a temperature between 2-8 degrees .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H8ClNO3S/c10-15(13,14)7-2-3-8-6(5-7)1-4-9(12)11-8/h2-3,5H,1,4H2,(H,11,12) .Physical and Chemical Properties Analysis
“this compound” is a solid compound . and is stored in an inert atmosphere at a temperature between 2-8 degrees .Scientific Research Applications
1. Methodologies in Organic Synthesis
Wang et al. (2017) developed a site-selective oxidative C–H sulfonylation method for 8-acylaminoquinolines and anilides using sulfonyl chlorides, including 2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride. This method, mediated by a hypervalent iodine reagent and without metallic catalysts, offers a novel and facile approach for synthesizing sulfone compounds (Wang, Y., Wang, Y., Zhang, Q., & Li, D., 2017).
2. Coordination Chemistry and Complex Formation
Macías et al. (2002) explored the reaction of 8-aminoquinoline with sulfonyl chlorides, leading to sulfonamides and their Ni(II) complexes. These complexes, featuring a NiL2 stoichiometry, demonstrated an octahedral environment for Ni(II) ions, indicating potential applications in coordination chemistry (Macías, B., Garcı́a, I., Villa, M., Borrás, J., Castiñeiras, A., & Sanz, F., 2002).
3. Antimicrobial Activity
Ammar et al. (2020) synthesized sulfonylquinoxaline derivatives from 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl chloride. Some of these derivatives showed significant antimicrobial activity against Gram-positive, Gram-negative bacteria, and fungi, highlighting their potential in developing new antimicrobial agents (Ammar, Y., Farag, A. A., Ali, A. M., Ragab, A., Askar, A., Elsisi, D. M., & Belal, A., 2020).
4. Structural Analysis in Crystallography
Ohba et al. (2012) conducted structural analysis on derivatives of 4-fluoro-5-sulfonylisoquinoline, highlighting the impact of sulfonyl chlorides on the molecular conformation and interactions in crystal structures. This research contributes to the understanding of steric effects in sulfonyl compounds (Ohba, S., Gomi, N., Ohgiya, T., & Shibuya, K., 2012).
5. Copper-Catalyzed Reactions
Liang et al. (2015) described copper-catalyzed direct C-H bond sulfonylation of aminoquinolines using arylsulfonyl chlorides. This process highlights the utility of sulfonyl chlorides in catalytic reactions, expanding the scope of copper-catalyzed organic transformations (Liang, H.-W., Jiang, K., Ding, W., Yuan, Y., Shuai, L., Chen, Y.-C., & Wei, Y., 2015).
Mechanism of Action
While the exact mechanism of action for “2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride” is not specified, a related compound, 2-oxo-N-aryl-1,2,3,4-tetrahydroquinoline-6-sulfonamide, has been reported to activate the M2 isoform of pyruvate kinase . This enzyme plays a crucial role in the metabolic regulation of cancer cells .
Safety and Hazards
The compound is classified under the GHS05 pictogram, indicating that it is corrosive . The hazard statement H314 suggests that it causes severe skin burns and eye damage . Precautionary measures include wearing protective gloves and eye/face protection, and seeking immediate medical attention in case of exposure .
Properties
IUPAC Name |
2-oxo-3,4-dihydro-1H-quinoline-6-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO3S/c10-15(13,14)7-2-3-8-6(5-7)1-4-9(12)11-8/h2-3,5H,1,4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICRHXBNAKSHNRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=C(C=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20407032 | |
Record name | 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20407032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66657-42-9 | |
Record name | 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20407032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Oxo-1,2,3,4-tetrahydro-6-quinolinesulfonylchloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.